Grayanoids

Grayanoids are a class of compounds found in various plants, particularly within the Nerium oleander and Rhododendron species. These natural products are known for their potent toxicity to mammals due to their cyanogenic glycoside content, which can release hydrogen cyanide when hydrolyzed. Grayanoids typically exhibit bitter taste and are responsible for the symptoms of grayanotoxin poisoning, including nausea, vomiting, dizziness, and in severe cases, hypotension and respiratory distress. These compounds have garnered interest beyond their toxicological significance due to potential applications in pharmaceutical research, where they can be studied for their effects on cardiovascular systems and as potential inhibitors of various enzymes involved in signal transduction pathways.

Chemical Name	CAS	MF
7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI)	54781-72-5	C₂₂H₃₆O₇
Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6,14-diacetate, (2b,3b,6b,14R)- (9CI)	26116-88-1	C₂₄H₃₆O₈
Rhodojaponin III	26342-66-5	C₂₀H₃₂O₆
Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-	4678-45-9	C₂₀H₃₄O₆
2,3-Epoxy-5,6,7,9,10,16-grayanotoxanehexol; (1α,2β,3β,5β,6β,7α,9β,10α,16α)-form, 7-Ac	864679-92-5	C₂₂H₃₄O₈
2,3-Epoxy-5,6,10,16-grayanotoxanetetrol; (1α,2β,3β,5β,6β,10α,16α)-form	864679-90-3	C₂₀H₃₂O₅
2,3-Epoxy-10(20)-grayanotoxene-5,6,13,16-tetrol; (1α,2β,3β,5β,6β,16α)-form	2230479-33-9	C₂₀H₃₀O₅
2,3-Epoxy-10(20)-grayanotoxene-5,6,14,16-tetrol; (1α,2β,3β,5β,6β,14β,16α)-form	2173563-17-0	C₂₀H₃₀O₅
2,3-Epoxy-5,6,7,10,14,16-grayanotoxanehexol; (1α,2β,3β,5β,6β,7α,10α,14β,16α)-form, 7-Ketone, 14-O-(2S-hydroxypropanoyl)	1836210-46-8	C₂₃H₃₄O₉
2,3-Epoxy-5,6,10,14,16-grayanotoxanepentol; (1α,2β,3β,5β,6β,10α,14β,16α)-form, 14-O-(3S-Hydroxy-2S-methylbutanoyl)	864679-91-4	C₂₅H₄₀O₈

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